2-Isopropoxy-4-(methylthio)phenol

• Molecular Formula: C10H14O2S
• Molecular Weight: 198.28 g/mol
• IUPAC Name: 4-methylsulfanyl-2-propan-2-yloxyphenol
• InChI: InChI=1S/C10H14O2S/c1-7(2)12-10-6-8(13-3)4-5-9(10)11/h4-7,11H,1-3H3
• InChI Key: NPPIFGQYDVWSAP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)SC)O

Description

2-Isopropoxy-4-(methylthio)phenol is a phenolic derivative characterized by a hydroxyl group substituted with an isopropoxy group at the ortho position (C2) and a methylthio (-SCH₃) group at the para position (C4) on the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 2-Isopropoxy-4-(methylthio)phenol typically involves the reaction of m-cresol with thiocyanate under the action of a catalyst to obtain an intermediate product. This intermediate is then reacted with halogenated isopropane in the presence of alkali and a catalyst to yield the final product . The reaction conditions are optimized to ensure high purity and yield, avoiding the use of toxic reagents and minimizing the generation of acidic wastewater.

Industrial Production Methods

Industrial production methods for 2-Isopropoxy-4-(methylthio)phenol focus on scalability and cost-effectiveness. The process involves the use of readily available starting materials and efficient catalytic systems to achieve high yields and purity. The reaction conditions are carefully controlled to ensure safety and environmental compliance.

Chemical Reactions Analysis

Types of Reactions

2-Isopropoxy-4-(methylthio)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the methylthio group to a thiol group.

Substitution: The phenolic hydroxyl group can participate in substitution reactions, such as esterification and etherification.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and alkyl halides for substitution reactions

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Functional Group Analysis

The table below compares 2-Isopropoxy-4-(methylthio)phenol with key analogs based on substituent positions and functional groups:

Compound Name	Substituents (Position)	Functional Groups	CAS Number	Key Applications/Findings	References
2-Isopropoxy-4-(methylthio)phenol	-OCH(CH₃)₂ (C2), -SCH₃ (C4)	Phenol, ether, thioether	Not explicitly listed	Hypothesized use in fragrance or agrochemical synthesis (inferred from analogs)
2-(Methylthio)phenol	-SCH₃ (C2), -OH (C1)	Phenol, thioether	1073-29-6	Emitted by Caladenia crebra flowers to attract wasp pollinators
4-Hydroxy-3-(methylthio)benzaldehyde	-OH (C4), -SCH₃ (C3), -CHO (C1)	Phenol, thioether, aldehyde	Not provided	Pollinator attractant in orchids
3,5-Dimethyl-4-(methylthio)phenyl methylcarbamate	-SCH₃ (C4), -N(CH₃)OC=O (C1)	Carbamate, thioether, methyl	2032-65-7 (Methiocarb)	Acaricide/insecticide (e.g., Mesurol)